Cas no 18666-68-7 (Triphenylvinylsilane)

Triphenylvinylsilane structure
Triphenylvinylsilane structure
Product Name:Triphenylvinylsilane
CAS No:18666-68-7
MF:C20H18Si
MW:286.442426204681
MDL:MFCD00051542
CID:87986
PubChem ID:87577433
Update Time:2025-04-18

Triphenylvinylsilane Chemical and Physical Properties

Names and Identifiers

    • triphenylvinylsilane
    • VINYLTRIPHENYLSILANE
    • ethenyltriphenyl-silan
    • Silane,ethenyltriphenyl
    • Triphenylvinylsilan
    • Ethenyltriphenylsilan
    • Triphenyl-vinylsilan
    • Ethenyltriphenylsilane
    • (triphenylsilyl)ethylene
    • Silane,ethenyltriphenyl-
    • Triphenylvinylsilane,95%
    • Triphenylvinylsilane,98%
    • Triphenyl(vinyl)silane
    • Silane, ethenyltriphenyl-
    • Silane, triphenylvinyl-
    • ethenyl(triphenyl)silane
    • MYL0PK6N3A
    • OVOIHGSHJGMSMZ-UHFFFAOYSA-N
    • Benzene, 1,1',1''-(ethenylsilylidyne)tris-
    • vinyltriphenyl silane
    • NSC139006
    • vinyl triphenyl silane
    • Triphenyl(vinyl)silane, 98%
    • 18666-68-7
    • DTXSID8066397
    • CS-0187710
    • NSC 139006
    • UNII-MYL0PK6N3A
    • EINECS 242-487-4
    • T1695
    • 1,1',1''-(ETHENYLSILYLIDYNE)TRIS(BENZENE)
    • MFCD00051542
    • C20H18Si
    • NSC-139006
    • TRIPHENYLSILYLETHYLENE
    • T71992
    • AKOS015914125
    • s20725
    • SY048435
    • Triphenyl-vinyl-silane
    • Triphenylvinylsilane
    • MDL： MFCD00051542
    • Inchi： 1S/C20H18Si/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h2-17H,1H2
    • InChI Key： OVOIHGSHJGMSMZ-UHFFFAOYSA-N
    • SMILES： [Si](C=C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
    • BRN： 913423

Computed Properties

  • Exact Mass: 286.11800
  • Monoisotopic Mass: 286.117777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.04
  • Melting Point: 68.0 to 71.0 deg-C
  • Boiling Point: 190°C/3mmHg(lit.)
  • Flash Point: >110°C
  • Refractive Index: 1.602
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 0.00000
  • LogP: 2.88200
  • Solubility: Uncertain
  • Sensitiveness: Moisture Sensitive

Triphenylvinylsilane Security Information

Triphenylvinylsilane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Triphenylvinylsilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S20725-5g
Triphenylvinylsilane
 18666-68-7 >93.0%(GC)
5g
 ￡112.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162550-5G
Triphenylvinylsilane
 18666-68-7 >93.0%(GC)
5g
 ¥205.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162550-25g
Triphenylvinylsilane
 18666-68-7 >93.0%(GC)
25g
 ¥825.90 2023-08-31
Ambeed
A164382-1g
Triphenylvinylsilane
 18666-68-7 95%
1g
 $6.0 2024-07-28
Ambeed
A164382-5g
Triphenylvinylsilane
 18666-68-7 95%
5g
 $23.0 2024-07-28
Ambeed
A164382-25g
Triphenylvinylsilane
 18666-68-7 95%
25g
 $97.0 2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T68730-5g
TRIPHENYLVINYLSILANE
 18666-68-7 95% mix TBC as stabilizer
5g
 ¥88.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T68730-1g
TRIPHENYLVINYLSILANE
 18666-68-7 95% mix TBC as stabilizer
1g
 ¥30.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T68730-25g
TRIPHENYLVINYLSILANE
 18666-68-7 95% mix TBC as stabilizer
25g
 ¥368.0 2023-09-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1695-5G
Triphenylvinylsilane
 18666-68-7 >93.0%(GC)
5g
 ¥1580.00 2023-09-07

Triphenylvinylsilane Production Method

Triphenylvinylsilane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:18666-68-7)乙烯基三苯基硅烷
Order Number:LE1754147
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com

Triphenylvinylsilane Related Literature

Related Categories

18666-68-7 (Triphenylvinylsilane) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18666-68-7)乙烯基三苯基硅烷
LE1754147
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email